N-(4-ethylphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[[3-(3-methylbutyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H27N3O3S/c1-4-17-9-11-18(12-10-17)26-21(29)15-32-25-27-22-19-7-5-6-8-20(19)31-23(22)24(30)28(25)14-13-16(2)3/h5-12,16H,4,13-15H2,1-3H3,(H,26,29)
• InChI Key: DAFLJEAWWCZVRB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CCC(C)C)OC4=CC=CC=C43
• Molecular Formula: C25H27N3O3S
• Molecular Weight: 449.6 g/mol

Description

N-(4-ethylphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C25H27N3O3S and its molecular weight is 449.57. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethylphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethylphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Molecular Conformation

The crystal structures of various acetamide derivatives, including compounds with a 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide core, exhibit a folded conformation around the methylene carbon of the thioacetamide bridge. This conformation is stabilized by intramolecular hydrogen bonds, demonstrating how molecular structure influences reactivity and potentially biological activity (S. Subasri et al., 2016).

Inhibitory Activities

Compounds incorporating the 2-amino-4-oxo-thieno[2,3-d]pyrimidine scaffold have been investigated for their potential as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are critical in the synthesis of thymidine monophosphate, making such compounds promising for anticancer therapy. Specifically, derivatives have shown potent dual inhibitory activities against human TS and DHFR, highlighting their potential for therapeutic application (A. Gangjee et al., 2008).

Antitumor Potential

Research into the antitumor activity of thieno[2,3-d]pyrimidine and thienotriazolopyrimidine derivatives has revealed promising results against various cancer cell lines. These compounds have demonstrated potent anticancer activity comparable to standard chemotherapy agents like doxorubicin. Such findings suggest the potential application of these derivatives in cancer treatment (H. Hafez et al., 2017).

Glutaminase Inhibition

The development of BPTES analogs, including those with modifications to the thiadiazol-2-yl)ethyl sulfide structure, has focused on inhibiting glutaminase, a key enzyme in cancer cell metabolism. Such inhibitors can attenuate cancer cell growth and are explored for their therapeutic potential, underscoring the importance of these compounds in cancer research (K. Shukla et al., 2012).